Cas no 933917-27-2 ((2Z)-2-amino-3-[(E)-[(naphthalen-2-yl)methylidene]amino]but-2-enedinitrile)

• Product Name: (2Z)-2-amino-3-[(E)-[(naphthalen-2-yl)methylidene]amino]but-2-enedinitrile
• CAS No: 933917-27-2
• MF: C₁₅H₁₀N₄
• MW: 246.26670217514
• MDL: MFCD00245405
• CID: 4666144
• Update Time: 2025-11-06

(2Z)-2-amino-3-[(E)-[(naphthalen-2-yl)methylidene]amino]but-2-enedinitrile Chemical and Physical Properties

Names and Identifiers

• YPUHMTVMJRKLPL-PNZHPCDISA-N
• (2Z)-2-amino-3-[(E)-[(naphthalen-2-yl)methylidene]amino]but-2-enedinitrile

• MDL： MFCD00245405
• Inchi： 1S/C15H10N4/c16-8-14(18)15(9-17)19-10-11-5-6-12-3-1-2-4-13(12)7-11/h1-7,10H,18H2/b15-14-,19-10+
• InChI Key： YPUHMTVMJRKLPL-PNZHPCDISA-N
• SMILES： C(/C#N)(\N=C\C1=CC=C2C(C=CC=C2)=C1)=C(\N)/C#N

Additional information on (2Z)-2-amino-3-[(E)-[(naphthalen-2-yl)methylidene]amino]but-2-enedinitrile

Comprehensive Analysis of (2Z)-2-amino-3-[(E)-[(naphthalen-2-yl)methylidene]amino]but-2-enedinitrile (CAS No. 933917-27-2)

The compound (2Z)-2-amino-3-[(E)-[(naphthalen-2-yl)methylidene]amino]but-2-enedinitrile, with CAS No. 933917-27-2, is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This article delves into the molecular characteristics, synthesis pathways, and emerging trends surrounding this compound, while addressing common queries from researchers and industry professionals.

From a structural perspective, (2Z)-2-amino-3-[(E)-[(naphthalen-2-yl)methylidene]amino]but-2-enedinitrile features a conjugated system with both amino and nitrile functional groups, which contributes to its reactivity and potential as a building block for more complex molecules. The presence of the naphthalene moiety enhances its aromatic properties, making it particularly interesting for applications in fluorescence-based sensors and organic electronics. Recent studies have explored its role in the development of novel photovoltaic materials, aligning with the growing global focus on sustainable energy solutions.

In the pharmaceutical domain, researchers are investigating the biological activity of CAS No. 933917-27-2, particularly its potential as a precursor for small-molecule inhibitors. The compound's ability to form stable Schiff base complexes has sparked interest in its use for drug delivery systems and enzyme targeting. This aligns with current trends in precision medicine, where molecular specificity is paramount. Additionally, its nitrile groups offer opportunities for further chemical modifications, making it a versatile intermediate in medicinal chemistry.

The synthesis of (2Z)-2-amino-3-[(E)-[(naphthalen-2-yl)methylidene]amino]but-2-enedinitrile typically involves a multi-step process, including condensation reactions between 2-naphthaldehyde and aminoacetonitrile derivatives. Optimizing these synthetic routes has been a key focus area, as researchers aim to improve yield efficiency and purity levels for industrial-scale production. Recent advancements in green chemistry have also prompted investigations into solvent-free or catalytic methods to reduce environmental impact.

Analytical characterization of this compound relies heavily on techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the Z/E configuration of the double bonds and validate the molecular structure. The compound's thermal stability and solubility profile have also been extensively studied, as these properties are critical for its practical applications. Notably, its UV-Vis absorption characteristics make it suitable for optical materials development.

From a commercial standpoint, CAS No. 933917-27-2 has seen growing demand in the fine chemicals market. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to research institutions and pharmaceutical companies. The pricing and availability of (2Z)-2-amino-3-[(E)-[(naphthalen-2-yl)methylidene]amino]but-2-enedinitrile vary depending on purity grades and batch sizes, with custom synthesis options becoming more prevalent to meet specific research needs.

Looking ahead, the future applications of this compound appear promising. Its potential in molecular imaging and theragnostic approaches is particularly exciting, as these fields require molecules with both imaging capabilities and biological functionality. Furthermore, its incorporation into metal-organic frameworks (MOFs) could open new avenues in catalysis and gas storage technologies. As research continues, we anticipate more publications and patents featuring this versatile molecule.

For researchers working with 933917-27-2, proper handling and storage are essential to maintain its stability. While not classified as hazardous under standard regulations, it should be stored in anhydrous conditions at controlled temperatures to prevent degradation. Safety data sheets (SDS) provided by manufacturers contain detailed information about handling procedures and personal protective equipment recommendations.

In conclusion, (2Z)-2-amino-3-[(E)-[(naphthalen-2-yl)methylidene]amino]but-2-enedinitrile represents an intriguing case study in modern chemical research. Its multifaceted applications across materials science, pharmaceutical development, and energy technologies demonstrate how fundamental chemical building blocks can enable innovation in diverse fields. As synthetic methodologies advance and application research expands, this compound will likely remain a subject of significant scientific interest in the coming years.